![molecular formula C18H27ClN2O3 B5979334 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]morpholine](/img/structure/B5979334.png)
4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]morpholine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]morpholine, also known as CDMB-Pip, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of morpholine derivatives and has been shown to possess a wide range of biological activities.
Mechanism of Action
The exact mechanism of action of 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]morpholine is not fully understood. However, it is believed to act as a modulator of neurotransmitter systems in the brain, particularly the cholinergic and dopaminergic systems. It has also been shown to inhibit the activity of acetylcholinesterase, an enzyme that breaks down acetylcholine, a neurotransmitter involved in learning and memory.
Biochemical and Physiological Effects:
This compound has been shown to exert a number of biochemical and physiological effects. It has been shown to increase the levels of acetylcholine in the brain, which may improve cognitive function. It has also been shown to reduce the levels of inflammatory cytokines, which may reduce inflammation and tissue damage in various diseases.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]morpholine is its high potency and selectivity for its target receptors. This makes it a useful tool for studying the role of these receptors in various biological processes. However, one limitation of this compound is its relatively short half-life, which may limit its usefulness in certain experiments.
Future Directions
There are several potential future directions for research on 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]morpholine. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its potential use as an analgesic or anti-inflammatory agent. Further research is needed to fully understand the mechanisms of action of this compound and to explore its potential therapeutic applications.
Synthesis Methods
The synthesis of 4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]morpholine involves the reaction of 5-chloro-2,3-dimethoxybenzaldehyde with piperidine in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then reacted with morpholine to yield the final product.
Scientific Research Applications
4-[1-(5-chloro-2,3-dimethoxybenzyl)-3-piperidinyl]morpholine has been studied extensively for its potential therapeutic applications, particularly in the treatment of various neurological disorders such as Alzheimer's disease, Parkinson's disease, and schizophrenia. It has also been shown to possess anticonvulsant, analgesic, and anti-inflammatory properties.
properties
IUPAC Name |
4-[1-[(5-chloro-2,3-dimethoxyphenyl)methyl]piperidin-3-yl]morpholine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H27ClN2O3/c1-22-17-11-15(19)10-14(18(17)23-2)12-20-5-3-4-16(13-20)21-6-8-24-9-7-21/h10-11,16H,3-9,12-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJOVMQDZDLPOSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1OC)CN2CCCC(C2)N3CCOCC3)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H27ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.